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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental safety profile of the newer

succinate dehydrogenase inhibitor (SDHI) fungicide, Pyraziflumid, with other established

SDHIs. The information is compiled from regulatory assessments and scientific literature to

offer an objective overview supported by experimental data.

Executive Summary
Pyraziflumid, a novel pyrazine-carboxamide fungicide, exhibits a distinct environmental safety

profile characterized by high persistence in soil and aquatic systems, low potential for

bioaccumulation, and variable toxicity to non-target organisms. When compared to other widely

used SDHIs such as Bixafen, Boscalid, Fluxapyroxad, Isopyrazam, Penthiopyrad, and

Sedaxane, Pyraziflumid's profile presents a complex picture for environmental risk

assessment. While its toxicity to some aquatic organisms is notable, it appears to have a lower

acute risk to honeybees compared to some other SDHIs. This guide presents a data-driven

comparison of key environmental fate and ecotoxicity parameters to aid in the informed

assessment of these fungicides.
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The following tables summarize the key quantitative data for the environmental fate and

ecotoxicity of Pyraziflumid and other selected SDHI fungicides.

Table 1: Environmental Fate of Pyraziflumid and Other
SDHIs

Fungicide Chemical Class

Soil Aerobic

Metabolism

DT₅₀ (days)¹

Aquatic System

DT₅₀ (days)²

Soil Adsorption

Koc (mL/g)³

Pyraziflumid
Pyrazine-

carboxamide
573 - 2399[1]

318

(water/sediment)

[1]

635.1[1]

Bixafen
Pyrazole-

carboxamide
682 - 1254[2]

313 (photolysis

in water)[2]
3168 - 4605[2]

Boscalid
Pyridine-

carboxamide
108 - >1000[3]

Stable to

hydrolysis
277 - 356

Fluxapyroxad
Pyrazole-

carboxamide
387 (aerobic)[4]

Stable to

hydrolysis[4]
931[4]

Isopyrazam
Pyrazole-

carboxamide
82.2 - 141.7[5] - 1130 - 1780

Penthiopyrad
Pyrazole-

carboxamide
Persistent

Not readily

biodegradable[6]
656 - 906

Sedaxane
Pyrazole-

carboxamide
Persistent

Persistent in

water[7]
1380 - 2110

¹DT₅₀ (Dissipation Time 50%) refers to the time it takes for 50% of the initial concentration of a

substance to dissipate. ²Aquatic system dissipation can include various processes like

hydrolysis, photolysis, and biodegradation in water and sediment. ³Koc (Organic Carbon-Water

Partition Coefficient) indicates the tendency of a chemical to adsorb to soil organic matter.

Higher values suggest lower mobility.
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Table 2: Aquatic Ecotoxicity of Pyraziflumid and Other
SDHIs

Fungicide
Fish (Rainbow Trout)

96-hr LC₅₀ (mg/L)⁴

Aquatic Invertebrate

(Daphnia magna)

48-hr EC₅₀ (mg/L)⁵

Algae

(Pseudokirchneriella

subcapitata) 72-hr

ErC₅₀ (mg/L)⁶

Pyraziflumid >1.1 >1.2 0.88

Bixafen 0.037[2] 0.55[2] 0.15

Boscalid 2.7 5.3 3.75

Fluxapyroxad 0.52 6.99 1.1

Isopyrazam 0.07 0.38 0.12

Penthiopyrad 0.18 0.28 0.44

Sedaxane 0.51 3.7 0.15[7]

⁴LC₅₀ (Lethal Concentration 50%) is the concentration of a chemical that is lethal to 50% of the

test organisms. ⁵EC₅₀ (Effective Concentration 50%) is the concentration of a chemical that

causes a specified effect in 50% of the test organisms (in this case, immobilization). ⁶ErC₅₀

(Growth Rate Inhibition Concentration 50%) is the concentration that inhibits the growth rate of

the algae by 50%.

Table 3: Terrestrial Ecotoxicity of Pyraziflumid and Other
SDHIs

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b610351?utm_src=pdf-body
https://www.mda.state.mn.us/sites/default/files/inline-files/bixafentier1_0.pdf
https://www.mda.state.mn.us/sites/default/files/inline-files/bixafentier1_0.pdf
https://www.syngenta.co.uk/media/88986/download
https://www.benchchem.com/product/b610351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungicide

Honeybee (Apis

mellifera) Acute

Contact 48-hr

LD₅₀ (µ g/bee )⁷

Honeybee (Apis

mellifera) Acute

Oral 48-hr LD₅₀

(µ g/bee )⁸

Earthworm

(Eisenia fetida)

14-day LC₅₀

(mg/kg soil)⁹

Earthworm

(Eisenia fetida)

56-day NOEC

(mg/kg soil)¹⁰

Pyraziflumid >100 >100 >500 100

Bixafen >40[2] >48.6[2] >500 ≥400[8]

Boscalid >100 >166 >500 27.8

Fluxapyroxad >100 >100 >500 11.2

Isopyrazam >100 >99 >500 250

Penthiopyrad >100 >100 >500 100

Sedaxane >100 26.5 >500 100

⁷LD₅₀ (Lethal Dose 50%) is the dose of a chemical that is lethal to 50% of the test organisms

upon contact. ⁸LD₅₀ (Lethal Dose 50%) is the dose of a chemical that is lethal to 50% of the

test organisms upon oral ingestion. ⁹LC₅₀ (Lethal Concentration 50%) is the concentration of a

chemical in soil that is lethal to 50% of the earthworms. ¹⁰NOEC (No Observed Effect

Concentration) is the highest concentration of a chemical at which no statistically significant

adverse effects are observed in the test organisms.

Experimental Protocols
The environmental safety data presented in this guide are primarily generated following

standardized international guidelines, predominantly those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols are designed to ensure

data quality, consistency, and comparability across different laboratories and regulatory bodies.

Below are summaries of the key experimental methodologies for the cited ecotoxicity tests.

Aquatic Toxicity Testing
Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure period.[9][10]

[11] Typically, a cold water species like the Rainbow Trout (Oncorhynchus mykiss) is used.
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[10] Fish are exposed to a range of concentrations of the test substance in a static, semi-

static, or flow-through system.[10] Mortalities and any sublethal effects are recorded at 24,

48, 72, and 96 hours.[9]

Daphnia sp., Acute Immobilisation Test (OECD 202): This 48-hour test assesses the acute

toxicity of a substance to the aquatic invertebrate Daphnia magna.[8][12][13][14] Young

daphnids (less than 24 hours old) are exposed to a series of concentrations of the test

substance.[8][14] The endpoint is immobilization, defined as the inability to swim within 15

seconds after gentle agitation.[12] Observations are made at 24 and 48 hours to determine

the EC50 value.[8][13]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This 72-hour test

evaluates the effect of a substance on the growth of a primary producer, such as the green

alga Pseudokirchneriella subcapitata.[4][6][15][16][17] Exponentially growing algal cultures

are exposed to various concentrations of the test substance.[6][15] The inhibition of growth is

measured by changes in cell density over time, and the ErC50 is calculated.[4][16]

Terrestrial Toxicity Testing
Honeybees, Acute Contact and Oral Toxicity Test (OECD 214 & 213): These laboratory tests

determine the acute toxicity of a substance to adult honeybees (Apis mellifera) through

contact and oral exposure, respectively.[18][19][20][21]

Contact Test (OECD 214): A precise dose of the test substance is applied directly to the

thorax of anesthetized bees.[18][19]

Oral Test (OECD 213): Bees are fed a sucrose solution containing a known concentration

of the test substance.[18][19] In both tests, mortality is recorded over 48 to 96 hours to

determine the LD50.[18][20][21]

Earthworm, Reproduction Test (OECD 222): This chronic test assesses the sublethal effects

of a substance on earthworm (Eisenia fetida) reproduction.[1][10][22][23] Adult earthworms

are exposed to the test substance mixed into artificial soil for 28 days, during which mortality

and weight changes are monitored.[1] The worms are then removed, and the soil is

incubated for another 28 days to allow for the hatching of cocoons. The number of juvenile

worms is then counted to determine the effect on reproduction, from which a NOEC is

derived.[1][23]
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the mode of action of SDHI fungicides and a typical workflow

for environmental risk assessment.
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Caption: Mode of action of SDHI fungicides, inhibiting Complex II of the mitochondrial electron

transport chain.
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Caption: A simplified workflow for the environmental risk assessment of pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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